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Cured Diallyl Phthalate (DAP) resins are well-regarded for their excellent electrical insulating

properties, which are notably stable even under conditions of high heat and humidity.[1][2]

These thermosetting ester resins exhibit high insulation resistance, low electrical losses, and

superior dimensional stability, making them a material of choice for demanding electrical and

electronic applications.[1][2][3] This guide provides a comparative analysis of the electrical

insulation properties of cured Diallyl Phthalate against other common thermosetting resins,

namely Epoxy, Silicone, and Phenolic resins. The information is intended for researchers,

scientists, and professionals in fields requiring high-performance insulating materials.

Comparative Performance Data
The electrical insulation properties of thermosetting resins can vary based on their specific

formulation, the type and amount of filler used (e.g., glass or mineral), and the curing

conditions. The following tables summarize key electrical properties for a general comparison.

Table 1: Dielectric Strength, Volume Resistivity, and Arc Resistance
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Material Type
(Filler)

Dielectric Strength
(kV/mm)

Volume Resistivity
(Ω·cm)

Arc Resistance
(seconds)

Diallyl Phthalate

(Glass-Filled)
13.8 - 15.7[3][4] > 10¹³ - 10¹⁵[3][5] 130[4]

Diallyl Phthalate

(Mineral/Synth. Fiber)
16[5] 10¹⁵[5] Not specified

Epoxy ~16 - 19.7[3][6] 10¹² - 10¹⁶[3] Not specified

Silicone 11.8 - 19.7[3] > 10¹³ - 10¹⁵[3] Not specified

Phenolic ~18.1[7] 10¹¹[7] Not specified

Table 2: Dielectric Constant, Dissipation Factor, and CTI

Material Type
(Filler)

Dielectric Constant
(@ 1 MHz)

Dissipation Factor
(@ 1 MHz)

Comparative
Tracking Index
(CTI) (V)

Diallyl Phthalate

(Glass-Filled)
3.8[3][4] 0.012[3][4] > 500[8]

Diallyl Phthalate

(Specific Grade AM-

3800)

Not specified Not specified 800[9][10]

Epoxy ≤ 6.0[3] ≤ 0.05[3] Not specified

Silicone Not specified Not specified Not specified

Phenolic Not specified Not specified Not specified

Experimental Protocols
The data presented in this guide is based on standardized testing methods to ensure objective

and comparable results. The primary standards are provided by organizations like ASTM

International and the International Electrotechnical Commission (IEC).[11]
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1. Dielectric Strength

Standard: ASTM D149 or IEC 60243-1.[11]

Methodology: This test measures a material's ability to withstand a high voltage before

electrical breakdown occurs. A sample of the material is placed between two electrodes, and

the voltage is increased at a controlled rate until the material fails and a puncture is

observed.[11] The dielectric strength is calculated by dividing the breakdown voltage by the

thickness of the sample.[12] The test can be performed under various environmental

conditions, such as a range of temperatures, to simulate end-use applications.[11]

2. Volume and Surface Resistivity

Standard: ASTM D257 or IEC 62631-3-1 / IEC 62631-3-2.[11]

Methodology: This test determines a material's resistance to leakage current.

Volume Resistivity: Measures the resistance to an electrical current flowing through the

bulk of the material.[11] It is defined as the electrical resistance between the opposite

faces of a unit cube of the material.

Surface Resistivity: Measures the resistance to current flow along the surface of the

material.[11][12] Resistivity is calculated from the applied voltage and the measured

current.[11]

3. Arc Resistance

Standard: ASTM D495.

Methodology: This test assesses the ability of an insulating material to resist the formation of

a conductive path on its surface when exposed to a high-voltage, low-current arc. The time in

seconds until a conductive path is formed is recorded as the arc resistance.[12]

4. Dielectric Constant (Relative Permittivity) and Dissipation Factor

Standard: ASTM D150 or IEC 62631-2-1.[11]

Methodology:
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Dielectric Constant: This property measures a material's ability to store electrical energy in

an electric field.[11][12] It is the ratio of the capacitance of a capacitor with the material as

the dielectric to the capacitance of the same capacitor with a vacuum as the dielectric.

Dissipation Factor (tan δ): This indicates the energy lost as heat within the insulating

material. A low dissipation factor is desirable for efficient insulation.

5. Comparative Tracking Index (CTI)

Standard: IEC 60112 or ASTM D3638.[11]

Methodology: The CTI test evaluates the resistance of an insulating material to tracking.

Tracking is the formation of a conductive path on the surface of the insulator due to the

combined effects of electrical stress and surface contamination. The test involves applying

drops of a conductive solution to the material's surface between two electrodes while a

voltage is applied. The CTI value is the maximum voltage at which the material withstands

50 drops without tracking.[11]

Logical Comparison Workflow
The following diagram illustrates the logical process for assessing and comparing the electrical

insulation properties of Diallyl Phthalate against its alternatives.
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Caption: Workflow for comparing electrical insulation properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DIALLYL PHTHALATE - Ataman Kimya [atamanchemicals.com]

2. DIALLYL PHTHALATE (DAP) - Ataman Kimya [atamanchemicals.com]

3. benchchem.com [benchchem.com]

4. cornucopiaplastics.com [cornucopiaplastics.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1670388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670388?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/diallyl-phthalate_u28322/
https://www.atamanchemicals.com/diallyl-phthalate-dap_u28314/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Diallyl_Hexahydrophthalate_DAHHP_Resins_for_Electrical_Insulation.pdf
http://www.cornucopiaplastics.com/robinson-products/DAPproperties.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. azom.com [azom.com]

6. DAP vs. Epoxy :: MakeItFrom.com [makeitfrom.com]

7. DAP vs. Phenolic :: MakeItFrom.com [makeitfrom.com]

8. Diallyl phthalate resin & diallyl iso-phthalate resin moulding compounds - RASCHIG
Duroplaste [duroplaste.raschig.de]

9. Diallyl Phthalate (DAP) Molding Compound for High Voltage (800V) and High Heat
Resistance | Sumitomo Bakelite Co., Ltd. [sumibe.co.jp]

10. sumibe.co.jp [sumibe.co.jp]

11. measurlabs.com [measurlabs.com]

12. polymer-stabilizer.alfa-chemistry.com [polymer-stabilizer.alfa-chemistry.com]

To cite this document: BenchChem. [Assessing the Electrical Insulation Properties of Cured
Diallyl Phthalate: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670388#assessing-the-electrical-insulation-
properties-of-cured-diallyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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